Cas no 62366-31-8 (Methanone, (1-butyl-1H-imidazol-2-yl)-2-furanyl-)
62366-31-8 structure
Product Name:Methanone, (1-butyl-1H-imidazol-2-yl)-2-furanyl-
CAS No:62366-31-8
MF:C12H14N2O2
MW:218.251762866974
CID:447826
PubChem ID:12325281
Update Time:2025-04-19
Methanone, (1-butyl-1H-imidazol-2-yl)-2-furanyl- Chemical and Physical Properties
Names and Identifiers
-
- Methanone, (1-butyl-1H-imidazol-2-yl)-2-furanyl-
- (1-butylimidazol-2-yl)-(furan-2-yl)methanone
- DTXSID50489407
- (1-Butyl-1H-imidazol-2-yl)(furan-2-yl)methanone
- 62366-31-8
-
- Inchi: 1S/C12H14N2O2/c1-2-3-7-14-8-6-13-12(14)11(15)10-5-4-9-16-10/h4-6,8-9H,2-3,7H2,1H3
- InChI Key: HWIFNZCRTFRYTM-UHFFFAOYSA-N
- SMILES: O1C=CC=C1C(C1=NC=CN1CCCC)=O
Computed Properties
- Exact Mass: 218.10562
- Monoisotopic Mass: 218.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 48Ų
Experimental Properties
- PSA: 48.03
Methanone, (1-butyl-1H-imidazol-2-yl)-2-furanyl- Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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